Cas no 2228381-62-0 (3-hydroxy-1-(1-methyl-1H-pyrazol-3-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-hydroxy-1-(1-methyl-1H-pyrazol-3-yl)cyclobutane-1-carboxylic acid
• CAS No: 2228381-62-0
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6162620
• PubChem ID: 165662570
• Update Time: 2025-07-19

3-hydroxy-1-(1-methyl-1H-pyrazol-3-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-1-(1-methyl-1H-pyrazol-3-yl)cyclobutane-1-carboxylic acid
• EN300-1729178
• 2228381-62-0

• Inchi： 1S/C9H12N2O3/c1-11-3-2-7(10-11)9(8(13)14)4-6(12)5-9/h2-3,6,12H,4-5H2,1H3,(H,13,14)
• InChI Key： ZCGFQCAOEZHXFM-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C2C=CN(C)N=2)C1

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 75.4Ų

Additional information on 3-hydroxy-1-(1-methyl-1H-pyrazol-3-yl)cyclobutane-1-carboxylic acid

Introduction to 3-hydroxy-1-(1-methyl-1H-pyrazol-3-yl)cyclobutane-1-carboxylic acid (CAS No. 2228381-62-0)

3-hydroxy-1-(1-methyl-1H-pyrazol-3-yl)cyclobutane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2228381-62-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of heterocyclic derivatives characterized by a cyclobutane core functionalized with hydroxyl and pyrazole moieties. The structural motif of this molecule presents a unique combination of pharmacophoric elements that make it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The structural framework of 3-hydroxy-1-(1-methyl-1H-pyrazol-3-yl)cyclobutane-1-carboxylic acid consists of a cyclobutane ring substituted at the 1-position with a hydroxyl group and at the 3-position with a 1-methyl-1H-pyrazole moiety. This arrangement introduces both hydrophilic and lipophilic features, which are critical for optimizing pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The presence of the pyrazole ring, in particular, is noteworthy as pyrazole derivatives are well-documented for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. The cyclobutane scaffold, while less common than other cyclic structures like benzene or pyridine, offers distinct advantages in terms of rigidity and spatial orientation of substituents. This structural feature can be leveraged to enhance binding affinity to biological targets, making it an attractive scaffold for medicinal chemists. The compound’s hydroxyl group at the cyclobutane ring further contributes to its versatility, allowing for potential modifications such as esterification or etherification to tailor its pharmacological profile.

One of the most compelling aspects of 3-hydroxy-1-(1-methyl-1H-pyrazol-3-yl)cyclobutane-1-carboxylic acid is its potential as a lead compound for drug development. The integration of the pyrazole moiety into the cyclobutane core suggests that this molecule may exhibit inhibitory activity against enzymes or receptors involved in disease pathways. For instance, pyrazole derivatives have been reported to interact with Janus kinases (JAKs), which are implicated in various inflammatory and autoimmune disorders. Additionally, the hydroxyl group could serve as a site for further derivatization to enhance binding interactions with target proteins.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies using molecular docking simulations have indicated that 3-hydroxy-1-(1-methyl-1H-pyrazol-3-yl)cyclobutane-1-carboxylic acid may possess inhibitory activity against certain enzymes by occupying specific pockets within the active sites. These computational insights have guided experimental efforts toward optimizing the compound’s efficacy and selectivity. Furthermore, the use of high-throughput screening (HTS) techniques has facilitated the rapid identification of analogs with improved pharmacological properties.

The synthesis of 3-hydroxy-1-(1-methyl-1H-pyrazol-3-yl)cyclobutane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the cyclobutane ring requires precise control over reaction conditions to ensure high yield and purity. Additionally, introducing the pyrazole moiety necessitates multi-step synthetic strategies involving cyclization reactions and functional group transformations. However, recent developments in transition-metal-catalyzed cross-coupling reactions have provided more efficient routes to constructing complex heterocyclic systems.

In terms of biological evaluation, preliminary studies have suggested that derivatives of this compound may exhibit promising activities in vitro. For example, cell-based assays have shown potential inhibitory effects on certain cancer cell lines, possibly due to interactions with signaling pathways involved in cell proliferation and survival. While these findings are encouraging, further investigation is needed to validate these effects in vivo and assess potential toxicity profiles. Collaborative efforts between synthetic chemists and biologists are essential to bridge the gap between discovery and application.

The pharmaceutical industry continues to invest heavily in exploring novel chemical entities with therapeutic potential. Compounds like 3-hydroxy-1-(1-methyl-1H-pyrazol-3-yl)cyclobutane-1-carboxylic acid represent an important class of molecules that could fill unmet medical needs if optimized effectively. As research progresses, it is anticipated that additional derivatives will be synthesized and evaluated for their biological activities. The integration of machine learning algorithms into drug discovery pipelines may also accelerate the identification of lead compounds by predicting their pharmacokinetic properties and target interactions.

In conclusion,3-hydroxy-1-(1-methyl-1H-pyrazol-3-y)cyclobutane - ̃ ̃ carboxylic acid (CAS No. 2228381620) stands out as a structurally intriguing compound with potential applications in medicinal chemistry. Its unique combination of pharmacophoric elements—particularly the cyclobutane ring substituted with a hydroxyl group and a methylated pyrazole moiety—makes it an attractive candidate for further exploration. As research advances, it is likely that this compound will contribute significantly to our understanding of disease mechanisms and provide new opportunities for therapeutic intervention.